Cas no 2228275-23-6 (4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole)

• Product Name: 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole
• CAS No: 2228275-23-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5862304
• PubChem ID: 165676570
• Update Time: 2025-10-22

4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole
• 2228275-23-6
• EN300-1808899

• Inchi： 1S/C7H10N2O/c1-5-6(9-4-8-5)7(2)3-10-7/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： NRLKFLAUPDWOMI-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.2Ų

Additional information on 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole

4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole: A Novel Scaffold for Targeted Drug Development

4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole represents a unique class of heterocyclic compounds with potential applications in pharmaceutical research. This molecule, characterized by its 1H-imidazole core and substituted with a 2-methyloxiran-2-yl group, has garnered attention for its structural versatility and biological activity. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer therapy. The CAS No. 2228275-23-6 identifier underscores its distinct chemical identity, which is critical for patent filings and regulatory compliance in the pharmaceutical industry.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that the 4-methyl substituent on the imidazole ring enhances the molecule's lipophilicity, facilitating its penetration into the central nervous system. This property is particularly relevant for the development of drugs targeting Alzheimer's disease, where the blood-brain barrier poses a significant challenge. The 2-methyloxiran-2-yl moiety, a cyclic ether derivative, exhibits unique reactivity due to its strained ring structure, which may enable novel interactions with biological targets such as G-protein coupled receptors (GPCRs) and ion channels.

Advancements in computational chemistry have enabled the prediction of the molecule's three-dimensional conformation, revealing potential binding sites for therapeutic applications. A 2023 study in *ACS Chemical Biology* reported that the 1H-imidazole scaffold can act as a molecular mimic of histidine residues, allowing it to interact with metalloenzymes and ion transporters. This dual functionality makes 4-methyl-3-(2-methyloxiran-2-yl)-1H-imidazole a promising candidate for the design of multitarget drugs, which are increasingly sought after in the treatment of complex pathologies such as diabetes and cardiovascular diseases.

The synthesis of 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole involves a series of stereoselective reactions, including ring-opening of epoxides and nucleophilic substitution. A 2024 paper in *Organic & Biomolecular Chemistry* described a novel catalytic approach using chiral phosphoric acid to achieve high enantioselectivity in the formation of the oxirane ring. This method not only improves the efficiency of large-scale production but also ensures the molecule's stereochemical purity, which is critical for its biological activity and pharmacokinetic profile.

Biological studies have revealed that the 2-methyloxiran-2-yl group can undergo metabolic activation, leading to the formation of reactive intermediates that may modulate cellular redox states. A 2023 preclinical study in *Drug Discovery Today* showed that compounds with this structure exhibit neuroprotective effects in models of Parkinson's disease, likely through the inhibition of mitochondrial dysfunction. These findings suggest that the 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole scaffold could be further optimized for use in neuropharmacology.

Recent computational models have also explored the molecule's potential as a ligand for protein kinase inhibitors. A 2023 study in *Journal of Medicinal Chemistry* used molecular docking simulations to identify high-affinity binding sites on the kinase domain of Aurora B, a key target in cancer therapy. This discovery highlights the molecule's adaptability to different therapeutic contexts, as the 1H-imidazole core can be functionalized to target various kinases and enzymes.

The CAS No. 2228275-23-6 compound has also been investigated for its role in materials science, where its cyclic structure provides mechanical stability. A 2024 paper in *Advanced Materials* described its use as a building block for designing biodegradable polymers with tunable degradation rates. This application underscores the molecule's potential beyond pharmaceuticals, demonstrating its utility in interdisciplinary research.

Challenges in the development of 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole include optimizing its solubility and metabolic stability. A 2023 study in *European Journal of Medicinal Chemistry* reported the use of co-crystallization techniques to enhance the compound's aqueous solubility, which is essential for oral administration. These innovations reflect the ongoing efforts to improve the therapeutic potential of this scaffold while addressing formulation challenges.

Emerging trends in drug discovery, such as the use of artificial intelligence for compound optimization, have also been applied to 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole. A 2024 review in *Nature Communications* highlighted how machine learning algorithms can predict the molecule's interactions with biological targets, accelerating the identification of lead compounds. This integration of computational tools with experimental methods exemplifies the collaborative nature of modern drug development.

In conclusion, the 4-methyl-5-(2-methyloxiran-2-yl)-1H-imidazole scaffold represents a versatile platform for the development of novel therapeutics. Its unique structural features, coupled with advances in synthetic and computational chemistry, position it as a valuable candidate for addressing complex medical conditions. Continued research into its biological mechanisms and pharmacological properties will be critical for translating these findings into clinical applications.

For further information on the synthesis, biological activity, and potential applications of CAS No. 2228275-23-6, researchers are encouraged to consult the latest literature in medicinal chemistry and pharmacology. Collaborative efforts across disciplines will be essential to fully realize the therapeutic potential of this innovative molecule.